Cas no 2172163-75-4 (4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine)

• Product Name: 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine
• CAS No: 2172163-75-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6099973
• PubChem ID: 165574237
• Update Time: 2025-10-31

4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine
• 2172163-75-4
• EN300-1615217

• Inchi： 1S/C12H17N/c1-5-11-7-9-13(10-8-11)12(3,4)6-2/h1-2,11H,7-10H2,3-4H3
• InChI Key： KSSORVSOROLZFM-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCC(C#C)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine

Exploring the Unique Properties and Applications of 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine (CAS No. 2172163-75-4)

The compound 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine (CAS No. 2172163-75-4) has garnered significant attention in recent years due to its distinctive molecular structure and potential applications in pharmaceutical and material science research. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this intriguing molecule, while also addressing common queries and trending topics in the field.

At its core, 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine features a piperidine ring substituted with both an ethynyl group and a 2-methylbut-3-yn-2-yl moiety. This unique combination of functional groups makes it particularly interesting for researchers exploring novel bioactive compounds and click chemistry applications. The presence of multiple alkyne groups in its structure allows for diverse chemical modifications, a feature that has become increasingly valuable in modern drug discovery pipelines.

Recent studies have highlighted the compound's potential in neurological research, particularly in the development of receptor-targeting molecules. The piperidine scaffold, a common feature in many pharmaceutical compounds, combined with the versatile ethynyl functionality, creates opportunities for creating targeted central nervous system agents. Researchers are particularly interested in how these structural elements might influence blood-brain barrier penetration and receptor binding affinity - two critical factors in neuropharmacology.

From a synthetic chemistry perspective, 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine presents interesting challenges and opportunities. The compound's alkyne-rich structure makes it an excellent candidate for Huisgen cycloaddition reactions, a cornerstone of click chemistry approaches that have revolutionized bioconjugation techniques. This has led to growing interest in the scientific community, as evidenced by increasing searches for terms like "piperidine derivatives synthesis" and "alkyne functionalization techniques" across academic databases.

Material scientists have also taken note of this compound's potential. The rigid piperidine core combined with the linear ethynyl groups suggests possible applications in the development of novel organic semiconductors or molecular scaffolds for advanced materials. These applications align with current research trends focusing on sustainable materials and organic electronics, topics that consistently rank high in scientific literature searches.

Quality control and analytical characterization of 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine present specific challenges that have become a focus area for analytical chemists. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are typically employed to ensure compound purity and structural verification. The growing importance of these analytical methods is reflected in the increasing number of searches for "characterization of complex organic molecules" and "NMR analysis of piperidine derivatives".

As research into 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine continues to evolve, several key questions are emerging in the scientific community. Researchers are particularly interested in understanding the compound's metabolic stability, potential for structure-activity relationship (SAR) studies, and possibilities for further functionalization. These topics correspond with broader trends in medicinal chemistry where there's growing emphasis on molecular diversity and rational drug design principles.

The stability and storage conditions of 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine have also become subjects of investigation. Proper handling of alkyne-containing compounds requires specific considerations to maintain integrity over time. This has led to increased searches for terms like "long-term storage of reactive intermediates" and "stabilization of piperidine derivatives", indicating the practical challenges researchers face when working with such specialized compounds.

Looking forward, the scientific community anticipates expanded applications for 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine across multiple disciplines. Its unique structural features position it as a valuable building block in combinatorial chemistry, medicinal chemistry, and materials science. As synthetic methodologies continue to advance and analytical techniques become more sophisticated, we can expect to see this compound play an increasingly important role in cutting-edge research initiatives.

In conclusion, 4-ethynyl-1-(2-methylbut-3-yn-2-yl)piperidine (CAS No. 2172163-75-4) represents a fascinating example of how carefully designed molecular architectures can open new avenues in scientific research. Its combination of a piperidine core with multiple alkyne functionalities creates numerous possibilities for innovation in both life sciences and material applications. As interest in multifunctional organic compounds continues to grow, this molecule is likely to remain at the forefront of several exciting research developments in the coming years.